1-(2-Amino-3-chlorophenyl)ethanone
Overview
Description
“1-(2-Amino-3-chlorophenyl)ethanone” is a chemical compound with the molecular formula C8H8ClNO . It has a molecular weight of 169.61 .
Synthesis Analysis
The synthesis of “this compound” involves several steps. The reaction conditions include the use of iron and acetic acid at 1 for 80 hours under cooling and an inert atmosphere . The yield of the reaction is reported to be around 59.1% .Molecular Structure Analysis
The molecular structure of “this compound” consists of eight carbon atoms, eight hydrogen atoms, one chlorine atom, and one nitrogen atom .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It should be stored in a dark place under an inert atmosphere . The compound has a density of 1.254g/cm3 and a boiling point of 283.5ºC at 760 mmHg .Scientific Research Applications
Synthesis and Antimicrobial Activity
Research has demonstrated the synthesis of heterocyclic compounds utilizing 1-(2-Amino-3-chlorophenyl)ethanone or related structures as building blocks, highlighting their significant role in the pharmaceutical industry. For instance, Wanjari (2020) explored the antimicrobial properties of synthesized compounds derived from chlorophenol, indicating their potential in drug research and development (Wanjari, 2020).
Condensation Reactions and Heterocycle Formation
Moskvina et al. (2015) developed an efficient method for preparing heterocyclic compounds through condensation reactions involving chlorophenyl ethanone derivatives. This research underscores the compound's versatility in generating pharmacologically active heterocycles (Moskvina, Shilin, & Khilya, 2015).
New Psychoactive Substance Analysis
Power et al. (2015) conducted a detailed analysis of a new psychoactive substance (NPS) structurally related to this compound, highlighting the methods for its identification, synthesis, and potential psychoactive effects. This study points to the importance of understanding the chemical properties and impacts of such compounds (Power et al., 2015).
Pyrolysis Product Identification
Texter et al. (2018) investigated the pyrolysis products of a compound related to this compound, providing insights into the stability and degradation patterns of such compounds when exposed to heat. This research is crucial for assessing the safety and potential risks associated with the inhalation of pyrolysis products (Texter et al., 2018).
Biocatalysis and Chiral Synthesis
Miao et al. (2019) highlighted the use of biocatalysis for the enantioselective synthesis of chiral intermediates of pharmaceutical importance, using structures related to this compound. This approach demonstrates the potential for environmentally friendly and efficient production of chiral drugs (Miao, Liu, He, & Wang, 2019).
Safety and Hazards
The compound is associated with certain hazards. It has been assigned the GHS07 pictogram, and the hazard statements H302, H315, and H319, indicating that it is harmful if swallowed, causes skin irritation, and causes serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes .
properties
IUPAC Name |
1-(2-amino-3-chlorophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO/c1-5(11)6-3-2-4-7(9)8(6)10/h2-4H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVYRSQRMEZKASP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C(=CC=C1)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00633493 |
Source
|
| Record name | 1-(2-Amino-3-chlorophenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00633493 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
56762-32-4 |
Source
|
| Record name | 1-(2-Amino-3-chlorophenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00633493 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
